Cas no 914916-98-6 (6-amino-5-chloropyrimidine-4-carboxylic acid)

• Product Name: 6-amino-5-chloropyrimidine-4-carboxylic acid
• CAS No: 914916-98-6
• MF: C₅H₄ClN₃O₂
• MW: 173.557159423828
• MDL: MFCD12923334
• CID: 844552
• PubChem ID: 57345861
• Update Time: 2024-10-26

6-amino-5-chloropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-chloro-4-pyrimidinecarboxylic acid
• 4-Pyrimidinecarboxylic acid, 6-amino-5-chloro-
• 6-amino-5-chloropyrimidine-4-carboxylic acid
• FCH1155089
• ST2412173
• AX8215190
• W9478
• 6-Amino-5-chloro-4-pyrimidinecarboxylic acid (ACI)
• C5H4ClN3O2
• SCHEMBL13472445
• CS-0006082
• SB57735
• AS-18609
• 914916-98-6
• DB-021116
• 6-Amino-5-chloro-4-pyrimidinecarboxylicacid
• DTXSID40720992
• AKOS015919662

• MDL： MFCD12923334
• Inchi： 1S/C5H4ClN3O2/c6-2-3(5(10)11)8-1-9-4(2)7/h1H,(H,10,11)(H2,7,8,9)
• InChI Key： XIEDAMQXYCHOHG-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=C(N)N=CN=1)O

Computed Properties

• Exact Mass: 172.9992041g/mol
• Monoisotopic Mass: 172.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1
• XLogP3: 0.3

Experimental Properties

• Density: 1.690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives